Cas no 52866-01-0 (1H-Indole-2-carboxylic acid, 5-ethyl-3-(2-fluorophenyl)-, ethyl ester)

1H-Indole-2-carboxylic acid, 5-ethyl-3-(2-fluorophenyl)-, ethyl ester structure
52866-01-0 structure
Product name:1H-Indole-2-carboxylic acid, 5-ethyl-3-(2-fluorophenyl)-, ethyl ester
CAS No:52866-01-0
MF:C19H18FNO2
MW:311.350128650665
CID:1584463

1H-Indole-2-carboxylic acid, 5-ethyl-3-(2-fluorophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-carboxylic acid, 5-ethyl-3-(2-fluorophenyl)-, ethyl ester
    • Inchi: 1S/C19H18FNO2/c1-3-12-9-10-16-14(11-12)17(13-7-5-6-8-15(13)20)18(21-16)19(22)23-4-2/h5-11,21H,3-4H2,1-2H3
    • InChI Key: YJSJYRAMFAEGJU-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C(CC)C=C2)C(C2=CC=CC=C2F)=C1C(OCC)=O

Computed Properties

  • Exact Mass: 311.13224

Experimental Properties

  • Density: 1.204±0.06 g/cm3(Predicted)
  • Boiling Point: 489.5±45.0 °C(Predicted)
  • PSA: 42.09
  • pka: 14.40±0.30(Predicted)

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